Cas no 93697-74-6 (Pyrazosulfuron-ethyl)

Pyrazosulfuron-ethyl is a highly effective sulfonylurea herbicide widely used for selective weed control in rice paddies. Its chemical name is ethyl 5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate. This compound acts by inhibiting acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis, leading to weed growth suppression. It exhibits excellent activity against a broad spectrum of annual and perennial weeds, including sedges and broadleaf species. Pyrazosulfuron-ethyl is characterized by its low application rates (typically 15-30 g ai/ha), high selectivity for rice crops, and long residual activity. The herbicide demonstrates good systemic properties and is effective both pre- and post-emergence. Its favorable environmental profile includes rapid degradation in soil and low toxicity to non-target organisms.
Pyrazosulfuron-ethyl structure
Pyrazosulfuron-ethyl structure
Product Name:Pyrazosulfuron-ethyl
CAS No:93697-74-6
MF:C14H18N6O7S
MW:414.393721103668
MDL:MFCD00274605
CID:61643
PubChem ID:24870034
Update Time:2025-07-02

Pyrazosulfuron-ethyl Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(N-((4,6-dimethoxypyrimidin-2-yl)carbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylate
    • 5-((4,6-dimethoxypyrimidine-2-ylcarbamoyl-sulfamoyl))-1-methylpyrazole-4-carboxylate
    • mercury herbicide
    • Sanmite
    • Ethyl 1-methyl-5-sulfamoyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid, -5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl] amino] sulfonyl]-1- methyl-, ethyl ester
    • Pyrazosulfuron-ethyl
    • ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carboxylate
    • Pyrazosulfuron-ethyl Solution
    • 1-(4-ethoxycarbonyl-1-methylpyrazol-5-yl-sulfonyl)-3-(4,6-dimethoxypyrimidin-2-yl)urea
    • Ethyl 5-(4,6-dimethoxypyrimidin-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate
    • ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methylpyrazole-4-carbox
    • ethyl 5-[(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl]-1-methylpyrazole-4-carboxylate
    • ethyl 5-[3-(4,6-dimethoxypyrimidin-2-yl)ureido-sulfonyl]-1-methylpyrazol-4-carboxylate
    • Sirius
    • Ethyl 5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-1H-pyrazole-4-carboxylate
    • NC-311
    • Agreen
    • Ethyl 5-(4,6-dimethoxy pyrimidine-2-ylcarbamoylsulfamoyl)-1-methylpyrazole-4-carboxylate
    • Ethyl-5-(4,6-dimethoxypyrimidin-2-ylcarbamoyl sulfamoyl)-1-methylpyrazole-4-carboxylate
    • Pyrasulfuron-ethyl
    • Saathi
    • 1H-Pyrazole-4-carboxylic acid, 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-, ethyl ester
    • CHEBI:81752
    • Pyrazosulfuron-ethyl, PESTANAL(R), analytical standard
    • Pyrazosulfuron ethyl
    • BDBM50424590
    • MFCD00274605
    • Pyrazosulfuron-ethyl [ISO:BSI]
    • 1ST22261
    • 1H-Pyrazole-4-carboxylic acid, 5-(((((4,6-dimethoxy-2-pyrimidinyl)amino)carbonyl)amino)sulfonyl)-1-methyl-, ethyl ester
    • HY-B0865
    • N-[(4,6-dimethoxypyrimidin-2-yl)amino-carbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfon-amide
    • ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)carbamoylsulfamoyl]-1-methyl-pyrazole-4-carboxylate
    • CS-0012879
    • AKOS015895606
    • 93697-74-6
    • N-[[4,6-dimethoxypyrimidin-2-yl)aminocarbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
    • AC-18019
    • PYRAZOSULFURON-ETHYL [ISO]
    • UNII-3K2T2626KI
    • DB-057422
    • SCHEMBL22006
    • NS00001400
    • 3K2T2626KI
    • DTXSID9058496
    • 1H-Pyrazole-4-carboxylic acid, 5-[[[[(4,6-dimethoxy-2-pyrimidinyl)amino]carbonyl]amino]sulfonyl]-1-methyl-, ethyl?ester
    • ethyl 5-(N-(4,6-dimethoxypyrimidin-2-ylcarbamoyl)sulfamoyl)-1-methyl-1H-pyrazole-4-carboxylate
    • AS-12806
    • Ethyl 5-[(4,6-dimethoxypyrimidin-2-yl)ureidosulfonyl]-1-methyl-1H-pyrazole- 4-carboxylate
    • C18444
    • Pyrazosulfuron-ethyl 100 microg/mL in Acetonitrile
    • CHEMBL2313155
    • N-[(4,6-dimethoxypyrimidin-2-yl)aminocarbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
    • N-[(4,6-dimethoxypyrimidin-2-yl)amino-carbonyl]-4-ethoxycarbonyl-1-methylpyrazole-5-sulfonamide
    • Q16855864
    • MDL: MFCD00274605
    • Inchi: 1S/C14H18N6O7S/c1-5-27-12(21)8-7-15-20(2)11(8)28(23,24)19-14(22)18-13-16-9(25-3)6-10(17-13)26-4/h6-7H,5H2,1-4H3,(H2,16,17,18,19,22)
    • InChI Key: BGNQYGRXEXDAIQ-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(S(NC(NC2N=C(OC)C=C(OC)N=2)=O)(=O)=O)N(C)N=C1)OCC
    • BRN: 8442639

Computed Properties

  • Exact Mass: 414.09600
  • Monoisotopic Mass: 414.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 10
  • Complexity: 645
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 0.7
  • Topological Polar Surface Area: 172A^2

Experimental Properties

  • Color/Form: White powder
  • Density: 1.44
  • Melting Point: 180-182 ºC
  • Boiling Point: °Cat760mmHg
  • Flash Point: Fahrenheit: >338 ° f
    Celsius: >170 ° c
  • Refractive Index: 1.44
  • PSA: 172.01000
  • LogP: 1.45910
  • Solubility: Not determined

Pyrazosulfuron-ethyl Security Information

Pyrazosulfuron-ethyl Pricemore >>

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Pyrazosulfuron-ethyl Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Acetonitrile
Reference
Preparation of 5-pyrazolesulfonyl chloride derivatives as intermediates for N-pyrazolesulfonyl-N'-heterocyclylurea herbicides
, Japan, , ,

Production Method 2

Reaction Conditions
Reference
Synthesis of ethyl 5-[(methoxycarbonyl)aminosulfonyl]-1-methylpyrazole-4-carboxylate by non-phosgene method
Sun, Xiaohong; Liu, Yuanfa; Jia, Yingqi; Chen, Bang, Huaxue Gongcheng (Xi'an, 2005, 33(2), 69-70

Production Method 3

Reaction Conditions
Reference
Development and commercialization of new herbicide pyrazosulfuron-ethyl
Yamamoto, Susumu; Suzuki, Fumio; Iwasawa, Yoshihiro; Sato, Toshiaki, Yuki Gosei Kagaku Kyokaishi, 1994, 52(1), 19-26

Production Method 4

Reaction Conditions
Reference
Solventless process for preparing herbicidal sulfonylureas
, United States, , ,

Production Method 5

Reaction Conditions
Reference
Method for reaction of methyl esters with active hydrogen-containing compounds
, Japan, , ,

Production Method 6

Reaction Conditions
Reference
Pyridinedicarbothioate and pyrimidinylureidosulfonylpyrazolecarboxylate herbicide mixture
, Japan, , ,

Production Method 7

Reaction Conditions
Reference
(Pyrazolylsulfonyl)ureas
, Japan, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Dabco Solvents: Dichloromethane ;  rt → 55 °C; 16 h, 55 °C; 55 °C → rt; 6 h
Reference
A process for the preparation of the herbicide pyrazosulfuron ethyl
, India, , ,

Production Method 9

Reaction Conditions
1.1 Catalysts: Butyl isocyanate ,  Dabco Solvents: Xylene
1.2 Solvents: 1,2-Dichloroethane
Reference
Synthesis of pyrazosulfuron-ethyl by non-phosgene method
Liu, Xinhe; Wang, Xueqin; Chen, Hua, Nongyao, 2000, 39(12), 14-15

Production Method 10

Reaction Conditions
1.1 rt → reflux; 7 h, reflux; reflux → 20 °C
Reference
Study on preparation of herbicide pyrazosulfuron
Li, Peng; Liu, Feng-ying; Li, Hui-qin, Jingxi Yu Zhuanyong Huaxuepin, 2006, 14(15), 11-12

Production Method 11

Reaction Conditions
1.1 Solvents: Benzene ,  Pyridine ;  3 h; 2 h, 40 - 45 °C
1.2 4 h, 40 - 45 °C
1.3 Reagents: Sulfuric acid Solvents: Water ;  pH 4
Reference
Synthesis of pyrazosulfuron-ethyl
Wang, Baoyu; Xu, Jingzhe; Jiang, Rishan, Yanbian Daxue Xuebao, 2002, 28(3), 176-179

Production Method 12

Reaction Conditions
Reference
Pyrazolesulfonylurea derivatives
, Japan, , ,

Production Method 13

Reaction Conditions
Reference
Process for the preparation of N-pyrazolylsulfonyl-N'-dimethoxypyrimidinylureas
, European Patent Organization, , ,

Production Method 14

Reaction Conditions
Reference
Pyrimidinyl(pyrazolesulfonyl)urea derivatives
, Japan, , ,

Production Method 15

Reaction Conditions
Reference
Pyrazolesulfonylurea derivatives
, Japan, , ,

Pyrazosulfuron-ethyl Raw materials

Pyrazosulfuron-ethyl Preparation Products

Pyrazosulfuron-ethyl Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:93697-74-6)吡嘧磺隆
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Purity:99%
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:93697-74-6)Pyrazosulfuron-ethyl
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Amadis Chemical Company Limited
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(CAS:93697-74-6)Pyrazosulfuron-ethyl
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Price ($):262.0
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Additional information on Pyrazosulfuron-ethyl

Recent Advances in Pyrazosulfuron-ethyl (93697-74-6) Research: A Comprehensive Review

Pyrazosulfuron-ethyl (CAS: 93697-74-6) is a sulfonylurea herbicide widely used in agriculture for controlling broadleaf weeds and grasses in rice fields. Its chemical structure, characterized by a sulfonylurea bridge, enables it to inhibit acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids. This mechanism of action makes it highly effective at low application rates, contributing to its popularity among farmers. Recent studies have focused on optimizing its efficacy, environmental impact, and potential applications beyond traditional weed control.

A 2023 study published in the Journal of Agricultural and Food Chemistry investigated the degradation pathways of Pyrazosulfuron-ethyl in different soil types. The research highlighted the role of microbial activity in breaking down the compound, with half-lives ranging from 15 to 45 days depending on soil pH and organic matter content. These findings are critical for understanding the environmental persistence of Pyrazosulfuron-ethyl and designing strategies to minimize its ecological footprint.

Another significant advancement comes from a 2024 paper in Pest Management Science, which explored the development of resistant weed populations. The study identified specific mutations in the ALS gene of Echinochloa crus-galli (barnyard grass) that confer resistance to Pyrazosulfuron-ethyl. This research underscores the need for integrated weed management practices to delay the evolution of herbicide resistance and prolong the utility of sulfonylurea herbicides.

In the realm of analytical chemistry, a novel high-performance liquid chromatography (HPLC) method was developed in 2023 for the precise quantification of Pyrazosulfuron-ethyl residues in water and soil samples. This method, described in Analytical and Bioanalytical Chemistry, offers improved sensitivity and selectivity, enabling more accurate monitoring of environmental contamination. Such advancements are essential for regulatory compliance and environmental risk assessments.

Beyond agriculture, recent research has explored the potential biomedical applications of Pyrazosulfuron-ethyl derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of sulfonylurea-based compounds with promising antidiabetic activity. While these derivatives are structurally distinct from Pyrazosulfuron-ethyl, the study highlights the versatility of the sulfonylurea scaffold in drug discovery.

Looking ahead, ongoing research aims to address the challenges associated with Pyrazosulfuron-ethyl, such as its environmental persistence and the emergence of resistant weeds. Innovations in formulation technology, including nanoencapsulation and controlled-release systems, are being investigated to enhance its efficacy and reduce off-target effects. Additionally, the integration of Pyrazosulfuron-ethyl with other herbicides and non-chemical weed control methods is expected to play a pivotal role in sustainable agriculture.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:93697-74-6)吡嘧磺隆
LE26056849;LE10991
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:93697-74-6)Pyrazosulfuron-ethyl
sfd14684
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email